![molecular formula C17H22N2O3S2 B6026373 1-[(2,5-dimethyl-3-thienyl)sulfonyl]-4-(2-methoxyphenyl)piperazine](/img/structure/B6026373.png)
1-[(2,5-dimethyl-3-thienyl)sulfonyl]-4-(2-methoxyphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(2,5-dimethyl-3-thienyl)sulfonyl]-4-(2-methoxyphenyl)piperazine, commonly known as TAK-915, is a novel drug compound that has recently gained attention in the scientific community due to its potential therapeutic applications. TAK-915 is a potent and selective antagonist of the orexin 2 receptor, which is involved in the regulation of wakefulness and arousal.
Mechanism of Action
TAK-915 is a selective antagonist of the orexin 2 receptor, which is involved in the regulation of wakefulness and arousal. By blocking the orexin 2 receptor, TAK-915 reduces the activity of orexin neurons, leading to a decrease in wakefulness and an increase in sleep. TAK-915 has also been shown to modulate the activity of other neurotransmitter systems, including dopamine and norepinephrine, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
TAK-915 has been shown to have several biochemical and physiological effects, including improving cognitive function, reducing excessive daytime sleepiness, and modulating the activity of neurotransmitter systems. TAK-915 has also been shown to have a favorable safety profile, with no significant adverse effects reported in animal studies.
Advantages and Limitations for Lab Experiments
One of the main advantages of TAK-915 for lab experiments is its selectivity for the orexin 2 receptor, which allows for the specific targeting of this receptor in animal models. However, the high cost of TAK-915 and the need for specialized equipment for its synthesis may limit its widespread use in laboratory settings.
Future Directions
There are several potential future directions for research on TAK-915, including further studies on its therapeutic applications in psychiatric disorders, as well as its potential use as a cognitive enhancer. Additionally, the development of more cost-effective synthesis methods for TAK-915 may increase its accessibility for laboratory research.
Synthesis Methods
The synthesis of TAK-915 involves several steps, including the reaction of 2,5-dimethylthiophene with chlorosulfonic acid to form 2,5-dimethyl-3-thienylsulfonyl chloride. The resulting compound is then reacted with p-methoxyphenylpiperazine in the presence of a base to yield TAK-915. The synthesis of TAK-915 has been optimized to improve the yield and purity of the final product.
Scientific Research Applications
TAK-915 has been the subject of extensive research in recent years due to its potential therapeutic applications. Several studies have demonstrated the efficacy of TAK-915 in improving cognitive function and reducing excessive daytime sleepiness in animal models. TAK-915 has also been shown to have potential applications in the treatment of psychiatric disorders such as depression and anxiety.
properties
IUPAC Name |
1-(2,5-dimethylthiophen-3-yl)sulfonyl-4-(2-methoxyphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O3S2/c1-13-12-17(14(2)23-13)24(20,21)19-10-8-18(9-11-19)15-6-4-5-7-16(15)22-3/h4-7,12H,8-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYKNWLMLOIPISD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(S1)C)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.